Cas no 72918-18-4 (Benzene,1-ethenyl-3,5-dinitro-)

Benzene,1-ethenyl-3,5-dinitro- structure
72918-18-4 structure
Product Name:Benzene,1-ethenyl-3,5-dinitro-
CAS No:72918-18-4
MF:C8H6N2O4
MW:194.144241809845
CID:551150
PubChem ID:12192553
Update Time:2025-04-19

Benzene,1-ethenyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethenyl-3,5-dinitro-
    • 1,3-DINITRO-5-VINYL-BENZENE
    • 1-ethenyl-3,5-dinitrobenzene
    • 3,5-Dinitrostyrene
    • Benzene,1-ethenyl-3,5-dinitro
    • CRKUWNMRJQROHR-UHFFFAOYSA-N
    • AKOS006331311
    • AKOS015966966
    • DTXSID70479880
    • 72918-18-4
    • 1,3-dinitro-5-vinylbenzene
    • SCHEMBL7595668
    • Inchi： 1S/C8H6N2O4/c1-2-6-3-7(9(11)12)5-8(4-6)10(13)14/h2-5H,1H2
    • InChI Key： CRKUWNMRJQROHR-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=C(C=C(C=C)C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 194.03300
  • Monoisotopic Mass: 194.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 91.64000
  • LogP: 3.19240

Benzene,1-ethenyl-3,5-dinitro- Customs Data

  • HS CODE：2904209090
  • Customs Data：

    China Customs Code:

    2904209090

    Overview:

    2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Benzene,1-ethenyl-3,5-dinitro- Related Literature

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